Cas no 1806796-03-1 (Methyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-acetate)

• Product Name: Methyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-acetate
• CAS No: 1806796-03-1
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4857170
• Update Time: 2025-06-12

Methyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-acetate

• Inchi： 1S/C10H12F2N2O2/c1-5-6(10(11)12)3-8(13)14-7(5)4-9(15)16-2/h3,10H,4H2,1-2H3,(H2,13,14)
• InChI Key： AHLUJAMCIIVUTK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=C(CC(=O)OC)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-acetate

Comprehensive Introduction to Methyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-acetate (CAS No. 1806796-03-1)

Methyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-acetate (CAS No. 1806796-03-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique structural features, including a difluoromethyl group and an amino substituent, which contribute to its potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules.

The compound's molecular formula, C₁₀H₁₂F₂N₂O₂, reflects its complexity and versatility. Its pyridine core structure makes it valuable for designing inhibitors targeting specific enzymes or receptors. Recent studies have explored its potential in developing antimicrobial agents and anti-inflammatory compounds, addressing growing concerns about antibiotic resistance and chronic diseases.

In the context of green chemistry trends, Methyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-acetate has been investigated for its environmental profile. The incorporation of fluorine atoms often enhances metabolic stability while maintaining biodegradability - a crucial balance sought after in modern sustainable chemistry applications. This aligns with increasing industry focus on eco-friendly synthesis methods and reduced environmental impact.

Analytical characterization of CAS No. 1806796-03-1 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical for research applications. The ester functionality in particular offers opportunities for further chemical modifications, making it a versatile intermediate in medicinal chemistry workflows.

From a commercial perspective, the demand for fluorinated pyridine derivatives like this compound continues to rise, driven by pharmaceutical industry needs. Its potential applications in central nervous system drug development and metabolic disorder treatments are particularly noteworthy. The compound's stability under various conditions makes it suitable for diverse synthetic pathways, a feature highly valued by process chemists.

Storage and handling recommendations for Methyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-acetate emphasize standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound's shelf life and stability data support its utility as a reliable research chemical for long-term projects.

Recent patent literature reveals growing intellectual property activity surrounding pyridine-based compounds with similar structural motifs. This suggests expanding commercial interest in CAS No. 1806796-03-1 and its analogs. Researchers are particularly exploring its potential in precision medicine applications, where targeted therapies require specialized molecular scaffolds.

The synthesis of Methyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-acetate typically involves multi-step organic transformations, with emphasis on atom economy and yield optimization. Modern synthetic approaches focus on reducing byproducts and improving energy efficiency, responding to the pharmaceutical industry's push toward greener manufacturing practices.

In analytical applications, this compound serves as a valuable reference standard for method development. Its distinct chromatographic properties and spectral characteristics make it useful for calibrating instruments and validating analytical procedures in quality control laboratories.

Looking forward, Methyl 6-amino-4-(difluoromethyl)-3-methylpyridine-2-acetate represents an important example of how fluorinated heterocycles continue to enable advances in life sciences. Its balanced properties of stability and reactivity position it as a promising candidate for future drug discovery campaigns and agrochemical innovation.